Cas no 94231-77-3 (1-ethoxy-3-isothiocyanatopropane)

1-Ethoxy-3-isothiocyanatopropane is a versatile organic compound characterized by its isothiocyanate functional group, which confers reactivity toward nucleophiles such as amines and thiols. This compound is particularly useful in synthetic chemistry for the preparation of thiourea derivatives and other sulfur-containing heterocycles. Its ethoxy moiety enhances solubility in organic solvents, facilitating reactions in nonpolar media. The isothiocyanate group’s electrophilic nature allows for efficient conjugation with biomolecules, making it valuable in bioconjugation and labeling applications. The compound’s stability under ambient conditions and well-defined reactivity profile make it a reliable reagent for organic synthesis and material functionalization. Proper handling is advised due to potential lachrymatory effects.
1-ethoxy-3-isothiocyanatopropane structure
94231-77-3 structure
Product Name:1-ethoxy-3-isothiocyanatopropane
CAS No:94231-77-3
MF:C6H11NOS
MW:145.222640275955
MDL:MFCD03147410
CID:808945
PubChem ID:1991431
Update Time:2025-05-28

1-ethoxy-3-isothiocyanatopropane Chemical and Physical Properties

Names and Identifiers

    • Propane,1-ethoxy-3-isothiocyanato-
    • 1-ethoxy-3-isothiocyanatopropane
    • 1-ETHOXY-3-ISOTHIOCYANATO-PROPANE
    • 3-ethoxypropanisothiocyanate
    • 3-Ethoxypropyl isothiocyanate
    • 94231-77-3
    • Z56891380
    • NS00040293
    • DTXSID00241133
    • Propane, 1-ethoxy-3-isothiocyanato-
    • EN300-01253
    • AKOS000115258
    • EINECS 303-898-5
    • R3SG3N2FU3
    • SCHEMBL1457031
    • MFCD03147410
    • MDL: MFCD03147410
    • Inchi: 1S/C6H11NOS/c1-2-8-5-3-4-7-6-9/h2-5H2,1H3
    • InChI Key: SJVDIGVFWQSKFN-UHFFFAOYSA-N
    • SMILES: S=C=NCCCOCC

Computed Properties

  • Exact Mass: 145.05600
  • Monoisotopic Mass: 145.05613515g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 5
  • Complexity: 99.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 53.7Ų

Experimental Properties

  • PSA: 53.68000
  • LogP: 1.51580

1-ethoxy-3-isothiocyanatopropane Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1-ethoxy-3-isothiocyanatopropane Pricemore >>

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TRC
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abcr
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